Cas no 2227902-70-5 (rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropylmethanamine
• CAS No: 2227902-70-5
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5998942
• PubChem ID: 165709966
• Update Time: 2025-05-25

rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropylmethanamine
• EN300-1740486
• 2227902-70-5
• rac-[(1R,2R)-2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]cyclopropyl]methanamine

• Inchi： 1S/C12H21N3/c1-7(2)15-9(4)12(8(3)14-15)11-5-10(11)6-13/h7,10-11H,5-6,13H2,1-4H3/t10-,11+/m0/s1
• InChI Key： VZIHSDWJEKKJTG-WDEREUQCSA-N
• SMILES： N1(C(C)C)C(C)=C(C(C)=N1)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropylmethanamine

Introduction to Rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropylmethanamine (CAS No. 2227902-70-5)

Rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropylmethanamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2227902-70-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug discovery.

The molecular structure of this compound features a pyrazole ring fused with a cyclopropyl moiety, which is further substituted with various alkyl and aryl groups. The presence of these functional groups contributes to its diverse chemical reactivity and potential biological interactions. Specifically, the 3,5-dimethyl substitution on the pyrazole ring and the propan-2-yl group at the 1-position introduce specific steric and electronic characteristics that influence its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the pyrazol-cyclopropyl scaffold can interact with various enzymes and receptors, suggesting potential applications in the treatment of inflammatory diseases, neurological disorders, and metabolic conditions. The dimethyl and propan-2-yl substituents further modulate these interactions, enhancing binding affinity and selectivity.

In vitro studies have demonstrated that Rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropylmethanamine exhibits notable inhibitory activity against several key enzymes involved in disease pathways. For instance, preliminary data indicate that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins associated with inflammation. Additionally, its interaction with other enzymes such as lipoxygenases and cytochrome P450 isoforms suggests broader therapeutic potential.

The synthesis of this compound presents a significant challenge due to its complex stereochemistry. The racemic mixture (1R,2R) form is particularly interesting because it allows for the exploration of enantioselective pharmacology—a critical aspect in modern drug development. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, to isolate and purify this enantiomerically pure form. These efforts have not only improved yields but also enhanced the compound's overall pharmaceutical properties.

One of the most compelling aspects of Rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropylmethanamine is its potential as a lead compound for drug development. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches. By leveraging high-throughput screening (HTS) technologies and biophysical assays, researchers can rapidly identify derivatives with enhanced potency and reduced side effects.

Current research is also exploring the role of this compound in modulating immune responses. The pyrazole-cyclopropyl scaffold has been identified as a promising pharmacophore for immunomodulatory agents, and preliminary studies suggest that Rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropylmethanamine may influence key immune pathways by interacting with cytokine receptors and signaling molecules. This opens up new avenues for treating autoimmune diseases and chronic inflammatory conditions where immune dysregulation plays a central role.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have begun to assess its solubility, stability, metabolic pathways, and excretion rates to better understand how it behaves within the body. These data are crucial for optimizing dosing regimens and minimizing potential adverse effects. Advanced analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize its metabolic intermediates and degradation products.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development pipeline for Rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylylcyclopropylmethanamine. By integrating interdisciplinary approaches—combining synthetic chemistry, computational biology, and preclinical testing—researchers aim to bring this promising compound closer to clinical validation. The growing body of evidence supporting its therapeutic potential underscores its significance as a research tool in modern medicinal chemistry.

In conclusion, Rac-(1R,2R)-2-3,5-dimethyl-1-(propan-2-yll)-1H-pyrazol-ylicyclopropylethanamine (CAS No. 2227902705) represents a fascinating example of how structural complexity can translate into biological activity. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at treating diverse diseases. As research continues to uncover new insights into its mechanisms of action and pharmacological properties，this compound is poised to make significant contributions to future therapeutic strategies.